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Compound of Interest

Compound Name:
4,4'-Bis(4-hydroxystyryl)-2,2'-

bipyridine

Cat. No.: B1384541 Get Quote

Disclaimer: An exclusive CAS number for 4,4'-Bis(4-hydroxystyryl)-2,2'-bipyridine could not

be identified in publicly accessible databases, suggesting it may be a novel or not widely

cataloged compound. Consequently, extensive experimental data and established biological

signaling pathways for this specific molecule are not available. This guide provides information

on a closely related, well-documented compound, 4,4'-Bis(hydroxymethyl)-2,2'-bipyridine (CAS

No. 109073-77-0), and proposes a potential synthetic route for the target molecule based on

established chemical principles.

Introduction to Bipyridine Derivatives in Research
Bipyridine and its derivatives are a significant class of organic compounds extensively utilized

as foundational components in diverse scientific fields. Their applications span from ligands in

transition-metal catalysis and photosensitizers to biologically active molecules and

supramolecular structures.[1] The ability of the bipyridine scaffold to chelate metal ions is

central to its use in creating functional complexes for applications in materials science,

including organic light-emitting diodes (OLEDs) and solar cells, as well as in the development

of therapeutic agents.[2][3] The introduction of various functional groups onto the bipyridine

core allows for the fine-tuning of its electronic and steric properties, thereby influencing the

characteristics of the resulting metal complexes or its biological activity.[4]
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Physicochemical Data of a Related Compound: 4,4'-
Bis(hydroxymethyl)-2,2'-bipyridine
Due to the limited data on 4,4'-Bis(4-hydroxystyryl)-2,2'-bipyridine, the following table

summarizes the known quantitative data for the related compound, 4,4'-

Bis(hydroxymethyl)-2,2'-bipyridine.

Property Value Reference(s)

CAS Number 109073-77-0 [5][6]

Molecular Formula C₁₂H₁₂N₂O₂ [5][7]

Molecular Weight 216.24 g/mol [5]

Appearance White to off-white crystal [8]

Melting Point 174 °C (lit.) [8]

Boiling Point 80 - 86 °C [8]

Purity ≥ 98% (GC) [8]

InChI Key
RRXGRDMHWYLJSY-

UHFFFAOYSA-N
[2]

Synonyms

2,2'-Bipyridine-4,4'-dimethanol,

4,4'-Bis(hydroxymethyl)-2,2'-

bipyridyl

[7][8]

Proposed Experimental Protocol: Synthesis of 4,4'-
Bis(4-hydroxystyryl)-2,2'-bipyridine
The synthesis of the target compound can be envisioned through a palladium-catalyzed cross-

coupling reaction, such as the Mizoroki-Heck reaction.[8][9] This method is a powerful tool for

carbon-carbon bond formation.[10] The following is a generalized, hypothetical protocol.

Reaction: Mizoroki-Heck coupling of 4,4'-dibromo-2,2'-bipyridine with 4-hydroxystyrene.

Materials:
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4,4'-Dibromo-2,2'-bipyridine

4-Hydroxystyrene

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

A suitable base (e.g., triethylamine (Et₃N) or potassium carbonate (K₂CO₃))

A high-boiling polar aprotic solvent (e.g., N,N-dimethylformamide (DMF) or dimethyl sulfoxide

(DMSO))

Inert gas (e.g., Argon or Nitrogen)

Procedure:

To a dried reaction vessel, add 4,4'-dibromo-2,2'-bipyridine (1 equivalent), 4-hydroxystyrene

(2.2 equivalents), palladium(II) acetate (e.g., 0.05 equivalents), and triphenylphosphine (e.g.,

0.1 equivalents).

Purge the vessel with an inert gas for 15-20 minutes.

Under the inert atmosphere, add the anhydrous solvent and the base (e.g., 3 equivalents).

Heat the reaction mixture to a temperature typically between 80-140°C. The optimal

temperature should be determined empirically.

Monitor the reaction progress using thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction with water and extract the product with a suitable organic solvent (e.g.,

ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.
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Purify the crude product by column chromatography on silica gel to yield the desired 4,4'-
Bis(4-hydroxystyryl)-2,2'-bipyridine.

Characterization: The final product should be characterized by standard analytical techniques,

including ¹H NMR, ¹³C NMR, mass spectrometry, and infrared spectroscopy to confirm its

structure and purity.

Visualization of Synthetic Workflow
The following diagram illustrates the proposed synthetic pathway for 4,4'-Bis(4-
hydroxystyryl)-2,2'-bipyridine.
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Caption: Proposed Mizoroki-Heck reaction workflow for the synthesis of the target compound.

Potential in Drug Development and Signaling
Pathways
While no specific signaling pathways have been elucidated for 4,4'-Bis(4-hydroxystyryl)-2,2'-
bipyridine, the broader class of 2,2'-bipyridine derivatives has shown potential in medicinal

chemistry. For instance, certain derivatives have been found to exert anticancer effects by

inducing apoptosis in hepatocellular carcinoma cells.[2] Molecular docking studies of these

derivatives have suggested interactions with key signaling proteins such as AKT and BRAF,

which are implicated in cancer progression.[2] Furthermore, the styryl functional group is

present in a number of clinically used drugs and is known to positively impact lipophilicity, oral
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absorption, and biological activity.[11] The combination of the bipyridine scaffold with

hydroxystyryl moieties in the target molecule could, therefore, represent an interesting area for

investigation in drug discovery, potentially as inhibitors of signaling pathways relevant to

oncology or other diseases.[12][13] However, this remains speculative without direct

experimental evidence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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